4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H11FO4/c1-20-15(19)11-6-7-13(16)12(8-11)9-2-4-10(5-3-9)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key: SHOFWKJLTXEIEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H11FO4
• DSSTOX Substance ID: DTXSID30683360
• Molecular Weight: 274.24 g/mol
• CAS RN: 1261977-34-7

Description

4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% (4-FMCB) is a synthetic compound that is used as a reagent in organic synthesis. It is a colorless solid that is soluble in organic solvents. This compound is widely used in the pharmaceutical, agricultural, and food industries due to its unique reactivity. In

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound acts as a nucleophilic reagent, which means that it can react with other molecules to form new compounds. It is also believed that the compound can act as a catalyst, which means that it can speed up the reaction of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% are not yet known. However, it is believed that the compound can interact with enzymes and other molecules in the body. It is also believed that the compound can affect the expression of genes, which could have an effect on the development and function of cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in lab experiments include its low cost, ease of use, and its reactivity. It is also a relatively non-toxic compound, which makes it safe to use in lab experiments. However, there are some limitations to using 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% in lab experiments. For example, it is not very stable in air and must be stored in an airtight container. Additionally, the compound is not soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%. For example, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to determine its potential uses in the pharmaceutical, agricultural, and food industries. Finally, further research could be conducted to determine the most efficient and cost-effective methods for synthesizing the compound.

Synthesis Methods

4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% is synthesized from the reaction of 2-fluoro-5-methoxybenzoic acid and anhydrous sodium carbonate in aqueous ethanol. This reaction produces a white solid that is filtered and washed with water. The solid is then dried and recrystallized to yield 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%.

Scientific Research Applications

4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications due to its unique reactivity. It has been used in the synthesis of organic compounds, such as the synthesis of 2-fluoro-5-methoxyphenylacetic acid. It has also been used as a reagent in the synthesis of 2-fluoro-5-methoxybenzoic acid. Additionally, 4-(2-Fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% has been used in the synthesis of an anti-cancer drug, and in the synthesis of a new class of compounds known as oxazolidinones.